Cas no 1097617-59-8 (3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline)

• Product Name: 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline
• CAS No: 1097617-59-8
• MF: C₁₁H₁₄F₃N₃
• MW: 245.24417257309
• CID: 4822644
• Update Time: 2025-06-09

3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(PIPERAZIN-1-YL)-5-(TRIFLUOROMETHYL)ANILINE
• GS1695
• 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline

• Inchi： 1S/C11H14F3N3/c12-11(13,14)8-5-9(15)7-10(6-8)17-3-1-16-2-4-17/h5-7,16H,1-4,15H2
• InChI Key： GRZPBCDAMJHWCZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)N1CCNCC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 1.6
• Topological Polar Surface Area: 41.3

Additional information on 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline

Research Update on 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline (CAS: 1097617-59-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline (CAS: 1097617-59-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline as a key intermediate in the synthesis of novel pharmacologically active molecules. The compound's piperazine and trifluoromethyl groups contribute to its unique physicochemical properties, making it a valuable scaffold for designing drugs with enhanced bioavailability and target specificity. Researchers have successfully utilized this compound in the development of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline in targeting specific oncogenic pathways. The compound's ability to modulate protein-protein interactions and inhibit aberrant signaling cascades has shown promise in preclinical models of cancer. Additionally, its favorable pharmacokinetic profile and low toxicity make it a candidate for further optimization and clinical development.

Another significant advancement involves the application of this compound in central nervous system (CNS) disorders. Research published in ACS Chemical Neuroscience revealed that 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline derivatives exhibit potent activity against neurotransmitter receptors implicated in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its selective binding affinity underscore its potential as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases.

Beyond its therapeutic applications, 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline has also been explored in chemical biology as a tool for probing biological systems. Its fluorescent properties and compatibility with click chemistry have enabled researchers to design probes for imaging and tracking cellular processes. This dual functionality as both a therapeutic and a diagnostic agent highlights the compound's versatility and broad utility in biomedical research.

In conclusion, the ongoing research on 3-(Piperazin-1-YL)-5-(trifluoromethyl)aniline (CAS: 1097617-59-8) underscores its importance in modern drug discovery and chemical biology. Its unique structural features and diverse biological activities position it as a promising candidate for the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications in treating complex diseases.